Cas no 13656-78-5 (Pregn-9(11)-ene-3,20-dione,17-hydroxy-16-methyl-, (5b,16b)- (9CI))
13656-78-5 structure
Product Name:Pregn-9(11)-ene-3,20-dione,17-hydroxy-16-methyl-, (5b,16b)- (9CI)
CAS No:13656-78-5
MF:C22H32O3
MW:344.487687110901
CID:149527
PubChem ID:114664
Update Time:2025-04-19
Pregn-9(11)-ene-3,20-dione,17-hydroxy-16-methyl-, (5b,16b)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- Pregn-9(11)-ene-3,20-dione,17-hydroxy-16-methyl-, (5b,16b)- (9CI)
- (5R,8S,10S,13S,14S,16S,17R)-17-acetyl-17-hydroxy-10,13,16-trimethyl-2,4,5,6,7,8,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-3-one
- 17-hydroxy-16beta-methyl-5beta-pregn-9(11)-ene-3,20-dione
- (5beta,16beta)-17-hydroxy-16-methylpregn-9(11)-ene-3,20-dione
- 17-Hydroxy-16β-methyl-5β-pregn-9(11)-ene-3,20-dione
- NS00053525
- SCHEMBL136712
- 17-Hydroxy-16-methylpregn-9(11)-ene-3,20-dione
- EINECS 237-141-4
- DTXSID30929477
- 13656-78-5
-
- Inchi: 1S/C22H32O3/c1-13-11-19-17-6-5-15-12-16(24)7-9-20(15,3)18(17)8-10-21(19,4)22(13,25)14(2)23/h8,13,15,17,19,25H,5-7,9-12H2,1-4H3/t13-,15+,17+,19-,20-,21-,22-/m0/s1
- InChI Key: SYVXMCCIFBTGFR-RJZNOWKXSA-N
- SMILES: O[C@]1(C(C)=O)[C@@H](C)C[C@H]2[C@@H]3CC[C@@H]4CC(CC[C@]4(C)C3=CC[C@@]21C)=O
Computed Properties
- Exact Mass: 344.23526
- Monoisotopic Mass: 344.23514488g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 25
- Rotatable Bond Count: 1
- Complexity: 664
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 7
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 54.4Ų
Experimental Properties
- PSA: 54.37
Pregn-9(11)-ene-3,20-dione,17-hydroxy-16-methyl-, (5b,16b)- (9CI) Related Literature
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Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
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Jialiang Yuan,Ran Dong,Yuan Li,Yang Liu,Zhuo Zheng,Yuxia Liu,Yan Sun,Benhe Zhong,Zhenguo Wu,Xiaodong Guo Chem. Commun., 2021,57, 13004-13007
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Xiuxia Yang,Lei Zhao,Zhichao Liu,Shuyu Tian,Hao Zhang,Xuhui Xu,Jianbei Qiu,Xue Yu Phys. Chem. Chem. Phys., 2020,22, 16294-16300
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
13656-78-5 (Pregn-9(11)-ene-3,20-dione,17-hydroxy-16-methyl-, (5b,16b)- (9CI)) Related Products
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